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Compound Name: 6-chloro-N-methylnicotinamide

Cat. No.: B035713 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract
6-Chloro-N-methylnicotinamide is a substituted nicotinamide derivative that primarily serves

as a crucial building block in the synthesis of more complex pharmaceutical compounds. While

extensive public data on its specific biological activity is limited, its structural features make it a

valuable component in medicinal chemistry, particularly in the development of agents targeting

metabolic and neurological disorders. This technical guide provides a comprehensive overview

of its chemical properties, synthesis, and its established role as a precursor in drug discovery,

while also touching upon the broader context of nicotinamide derivatives in therapeutic

research.

Chemical Properties and Synthesis
6-Chloro-N-methylnicotinamide is a solid organic compound with the chemical formula

C₇H₇ClN₂O and a molecular weight of approximately 170.6 g/mol . Its structure features a

pyridine ring substituted with a chlorine atom at the 6-position and an N-methylcarboxamide

group at the 3-position. These functional groups are key to its utility in chemical synthesis,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b035713?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

